2-[2-(5-Chlorothiophen-2-yl)ethoxy]acetic acid

• IUPAC Name: 2-[2-(5-chlorothiophen-2-yl)ethoxy]acetic acid
• InChI: InChI=1S/C8H9ClO3S/c9-7-2-1-6(13-7)3-4-12-5-8(10)11/h1-2H,3-5H2,(H,10,11)
• InChI Key: JZLXDEBFOGAZGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)CCOCC(=O)O
• Molecular Formula: C8H9ClO3S
• Molecular Weight: 220.67 g/mol

Description

“2-[2-(5-Chlorothiophen-2-yl)ethoxy]acetic acid”, also known as OATCA, is a chemical compound with the CAS Number: 1247788-58-4. It has a molecular weight of 220.68. The IUPAC name for this compound is [2-(5-chloro-2-thienyl)ethoxy]acetic acid.

Molecular Structure Analysis

The InChI code for “2-[2-(5-Chlorothiophen-2-yl)ethoxy]acetic acid” is 1S/C8H9ClO3S/c9-7-2-1-6(13-7)3-4-12-5-8(10)11/h1-2H,3-5H2,(H,10,11). This code provides a specific textual identifier for the compound’s molecular structure.

Scientific Research Applications

Drug Delivery Systems

• The synthesis of polyoxyethylene-based heterobifunctional cross-linking reagents, including derivatives similar to 2-[2-(5-Chlorothiophen-2-yl)ethoxy]acetic acid, has been explored for their potential to couple peptides to liposomes. These compounds are designed to improve the accessibility and reduce the immunogenicity of liposomal constructs used in immunization, presenting a promising approach for developing synthetic vaccination formulations (Frisch, Schuber, & Boeckler, 1996).

Chemical Synthesis and Characterization

• Research into chiral auxiliary compounds has revealed that derivatives of 2-[2-(5-Chlorothiophen-2-yl)ethoxy]acetic acid can serve as versatile chiral phosphonic auxiliaries. Preliminary studies indicate their efficacy as chiral derivatizing agents for amines and alcohols, suggesting a broad applicability in stereoselective synthesis (Majewska, 2019).

Antimicrobial Research

• Derivatives of 2-[2-(5-Chlorothiophen-2-yl)ethoxy]acetic acid have been synthesized and evaluated for their antimicrobial properties. Notably, some compounds exhibited significant activity against mycobacteria, including Mycobacterium tuberculosis, highlighting their potential as antimicrobial agents (Krátký, Vinšová, & Stolaříková, 2017).

Analytical Chemistry

• A new fluorescent compound derived from 2-[2-(5-Chlorothiophen-2-yl)ethoxy]acetic acid has shown selectivity for Co2+ ions, suggesting its utility as a fluorescent chemical sensor. This specificity could be valuable in analytical chemistry for the detection and quantification of cobalt ions in various samples (Li Rui-j, 2013).

Mechanism of Action

It is a major metabolite of hydroxyzine that exhibits high specific affinity for histamine H1 receptor. It is used for the management of allergies, hay fever, angioedema, and urticaria.

It is in the form of an oil. The molecular formula of the compound is C8H9ClO3S.

Safety and Hazards

The compound is classified as a potential carcinogen. More detailed safety information can be found in the Material Safety Data Sheet (MSDS).